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These application notes provide a comprehensive overview of the use of heon as a cryogenic
refrigerant for low-temperature experiments. This document includes detailed information on
the physical properties of neon, protocols for its use in a laboratory setting, and guidance on
selecting the appropriate cryogenic refrigerant for your specific needs.

Introduction to Neon as a Cryogenic Refrigerant

Neon, a noble gas, is an excellent cryogenic refrigerant for achieving temperatures in the
range of 25-40 K. Its inert nature makes it a safer alternative to liquid hydrogen for many
applications.[1] Liquid neon also possesses a high latent heat of vaporization, providing
significant cooling capacity.[1] In fact, it has over 40 times the refrigerating capacity per unit
volume of liquid helium and three times that of liquid hydrogen.[2][3][4] This makes it a cost-
effective choice for experiments that do not require the extremely low temperatures achievable
with liquid helium.

Common applications for liquid neon as a cryogenic refrigerant include:
e Cooling of infrared detectors and other sensitive electronics to reduce thermal noise.[1]
e Use in bubble chambers for high-energy physics experiments.[1]

o Cryopumping to create high vacuum environments.
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o Cooling samples for various spectroscopic and materials science studies.

e Medical applications, including cryosurgery and cooling of superconducting magnets in
medical imaging devices.[5]

Physical and Cryogenic Properties of Neon

A summary of the key thermophysical properties of neon and a comparison with other common
cryogenic refrigerants is provided in the tables below. This data is essential for designing and
performing low-temperature experiments.

Table 1. Thermophysical Properties of Neon

Property Value Units
Atomic Number 10

Atomic Weight 20.180 g/mol
Boiling Point (at 1 atm) 27.104 K
Melting Point (at 1 atm) 24.56 K
Triple Point 24.556 K, 43.37 kPa

Critical Point 44 49 K, 2.7686 MPa

Liquid Density (at boiling point) 1207 kg/m 3
Gas Density (at 1 atm, 273.15

K 0.9002 kg/m 3
Latent Heat of Vaporization 85.8 kJ/kg
Specific Heat (gas, 1 atm) 1030 J/(kg-K)
Thermal Conductivity (gas, 1

atm, 273.15 K) 0.0491 Wim-K)
Viscosity (gas, at 273.15K) 31.29 uPa-s

Data sourced from multiple references, including NIST and other scientific publications.
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Table 2: Comparison of Common Cryogenic Refrigerants

L L L. ) Liquid
Liquid Neon Liquid Liquid Helium
Property . Hydrogen
(LNe) Nitrogen (LN2) (LHe)
(LH2)
Boiling Point (K) 27.1 77.4 4.2 20.3
Liquid Density (
1207 808 125 71
kg/m 3)
Latent Heat of
Vaporization 85.8 199 20.9 446
(kJ/kg)
Specific Heat
1030 1040 5193 14304
(gas, J/kg-K)
Thermal
Conductivity 0.0491 0.024 0.152 0.183
(gas, W/m-K)
Flammable No No No Yes

This table provides a comparative overview of key properties for selecting a suitable cryogenic
refrigerant.

Experimental Protocols

This section outlines a general protocol for cooling a sample using a liquid neon cryostat.
Specific operational details may vary depending on the cryostat manufacturer and the
experimental setup.

Safety Precautions

Working with liquid neon and other cryogenic fluids presents several hazards, including
frostbite, asphyxiation, and pressure buildup. Adherence to strict safety protocols is mandatory.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including cryogenic
gloves, a face shield or safety goggles, a lab coat, and closed-toe shoes.
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e Ventilation: Work in a well-ventilated area to prevent the displacement of oxygen by
evaporating neon gas. Oxygen monitors should be used in enclosed spaces.

» Handling Cryogenic Containers: Use only containers specifically designed for cryogenic
liquids (Dewars). Never use sealed containers, as the pressure from boiling neon can cause
them to rupture.

o Material Compatibility: Be aware that many materials become brittle at cryogenic
temperatures. Use materials certified for cryogenic use in your experimental setup.

General Protocol for Sample Cooling with a Liquid Neon
Cryostat

This protocol provides a step-by-step guide for cooling a sample to cryogenic temperatures
using a liquid neon cryostat.

e System Preparation:
o Ensure the cryostat and all associated equipment are clean and dry.
o Mount the sample securely in the sample holder.

o Evacuate the sample space and the insulation vacuum of the cryostat to the required
pressure, typically using a turbomolecular pump. A good vacuum is crucial for thermal
insulation.

e Pre-cooling (Optional but Recommended):

o If available, pre-cool the cryostat and sample with liquid nitrogen (LNz). This reduces the
amount of liquid neon required for the final cooling stage.

o Slowly introduce LNz into the cryogen reservoir of the cryostat.

o Monitor the temperature of the sample stage until it reaches thermal equilibrium at
approximately 77 K.

o Remove any remaining LN2 from the reservoir before introducing liquid neon.
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e Cooling with Liquid Neon:

o Slowly transfer liquid neon from the storage Dewar to the cryostat's cryogen reservoir
using a vacuume-insulated transfer line.

o Monitor the temperature of the sample stage as it cools down.

o Once the desired base temperature is reached, maintain a stable temperature by
controlling the flow of neon or by using a temperature controller with a heater.

o Experimentation:

o Perform the experiment once the sample temperature is stable.

o Continuously monitor the level of liquid neon in the reservoir and refill as necessary.
e Warming Up and Shutdown:

o Stop the flow of liquid neon to the cryostat.

o Allow the cryostat to warm up to room temperature naturally. This can be a slow process.
A gentle flow of dry nitrogen gas can be used to speed up the warming process and
prevent condensation of atmospheric water.

o Once the system is at room temperature, vent the sample space and vacuum spaces to
atmospheric pressure with dry nitrogen gas before opening.

Diagrams
Workflow for a Liquid Neon Cooling Experiment
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Caption: Experimental workflow for using a liquid neon cryostat.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b1203905?utm_src=pdf-body-img
https://www.benchchem.com/product/b1203905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Decision Tree for Cryogenic Refrigerant Selection
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Caption: Decision guide for selecting a cryogenic refrigerant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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temperature-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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